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Compound of Interest

Compound Name: WAY-213613

Cat. No.: B1683084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of WAY-
213613, a potent and selective inhibitor of the glutamate transporter EAAT2 (GLT-1), for

intraperitoneal (IP) injection in animal models.

Chemical and Physical Properties
WAY-213613 is a non-substrate inhibitor of EAAT2, displaying significant selectivity over other

EAAT subtypes.[1] A summary of its key chemical properties is presented in Table 1.

Property Value Reference

Molecular Weight 415.19 g/mol [1]

Formula C₁₆H₁₃BrF₂N₂O₄ [1]

Solubility

Soluble to 100 mM in DMSO

and 1eq. NaOH. Insoluble in

water and ethanol.

[1]

Purity ≥98% [1]

Storage
Desiccate at room

temperature.
[1]

CAS Number 868359-05-1 [1]
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In Vivo Formulation for Intraperitoneal Injection
Due to its poor water solubility, WAY-213613 requires a specific vehicle for in vivo

administration. A commonly used and effective vehicle for intraperitoneal injection of

hydrophobic compounds consists of a mixture of Dimethyl Sulfoxide (DMSO), Polyethylene

Glycol 300 (PEG300), Tween 80, and saline.[2][3][4][5][6]

Recommended Vehicle Composition:

Component Percentage

DMSO 10%

PEG300 40%

Tween 80 5%

Saline (0.9% NaCl) 45%

Experimental Protocols
Preparation of WAY-213613 Stock Solution
It is recommended to first prepare a concentrated stock solution of WAY-213613 in DMSO. This

stock solution can be stored for future use and diluted into the final injection vehicle prior to

each experiment.

Materials:

WAY-213613 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:
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Weigh the desired amount of WAY-213613 powder.

Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock

solution (e.g., 50 mg/mL).[5] Note that WAY-213613 is soluble up to 100 mg/mL in DMSO.[7]

Vortex the solution until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution.[5]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[7]

Preparation of the Final Injection Solution
This protocol describes the preparation of a 1 mg/mL working solution of WAY-213613 for

intraperitoneal injection. This concentration is based on a reported dosage of 1 mg/kg in mice.

[8] Researchers should adjust the final concentration based on their specific experimental

requirements.

Materials:

WAY-213613 stock solution in DMSO

PEG300

Tween 80

Sterile saline (0.9% NaCl)

Sterile tubes for mixing

Protocol:

Calculate the required volumes: For a final injection volume of 10 mL at a concentration of 1

mg/mL, you will need 10 mg of WAY-213613. If using a 50 mg/mL stock solution, this would

be 200 µL of the stock.
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In a sterile tube, add the components in the following order, mixing thoroughly after each

addition:

Add 4 mL of PEG300.

Add 200 µL of the 50 mg/mL WAY-213613 stock solution in DMSO.

Add 0.5 mL of Tween 80.

Add sterile saline to a final volume of 10 mL (approximately 5.3 mL).

Vortex the final solution until it is clear and homogenous. If the solution appears cloudy,

gentle warming or sonication may be used.[5]

It is recommended to prepare the final injection solution fresh on the day of the experiment to

ensure stability.[2]
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Stock Solution Preparation

Final Injection Solution Preparation

Weigh WAY-213613

Add DMSO

Vortex/Sonicate to Dissolve

Aliquot Stock

Store at -20°C or -80°C

Add WAY-213613 Stock

Add PEG300

Add Tween 80

Add Saline

Vortex to Homogenize

Ready for Injection

Click to download full resolution via product page

Workflow for preparing WAY-213613 injection solution.
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Intraperitoneal Injection Protocol for Mice
This protocol provides a general guideline for the intraperitoneal administration of the prepared

WAY-213613 solution to mice.

Materials:

Prepared WAY-213613 injection solution

Sterile syringes (e.g., 1 mL)

Sterile needles (25-30 gauge)[9]

70% ethanol for disinfection

Appropriate animal restraint device

Protocol:

Dosage Calculation: A dosage of 1 mg/kg has been reported for mice.[8] For a 25g mouse,

this would be 0.025 mg. If the final solution concentration is 1 mg/mL, the injection volume

would be 0.025 mL or 25 µL. The maximum recommended injection volume for mice is <10

mL/kg.[10]

Animal Restraint: Properly restrain the mouse to expose the abdomen.

Injection Site: Locate the lower right quadrant of the abdomen. This site is chosen to avoid

puncturing the cecum, which is typically located on the left side.[10][11]

Disinfection: Swab the injection site with 70% ethanol.[9]

Injection: Insert the needle at a 30-45° angle with the bevel facing up.[9][12]

Aspiration: Gently pull back the plunger to ensure that no fluid (e.g., blood or urine) is

aspirated. If fluid is drawn, withdraw the needle and inject at a new site with a fresh needle.

[12]

Administration: Inject the calculated volume of the WAY-213613 solution.
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Withdrawal: Remove the needle and return the mouse to its cage.

Monitoring: Observe the animal for any adverse reactions following the injection.

Restrain Mouse

Locate Injection Site
(Lower Right Quadrant)

Disinfect with Ethanol

Insert Needle (30-45°)

Aspirate

Inject Solution

Withdraw Needle

Monitor Animal

Click to download full resolution via product page
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Intraperitoneal injection workflow for mice.

Signaling Pathway Context
WAY-213613 exerts its effect by inhibiting the EAAT2 transporter, which is primarily responsible

for the reuptake of glutamate from the synaptic cleft. This leads to an increase in extracellular

glutamate levels, which can be a valuable tool for studying glutamate neurotoxicity and the role

of glutamate transporters in various neurological conditions.

Glutamate

EAAT2

 Reuptake

Intracellular

 Transport

WAY213613
 Inhibition

Extracellular

Click to download full resolution via product page

WAY-213613 inhibits glutamate reuptake via EAAT2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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